5,7-Difluoroindoline
Overview
Description
5,7-Difluoroindoline is a chemical compound with the molecular formula C8H7F2N . It has a molecular weight of 155.15 . The compound is stored at a temperature of 4°C and is in liquid form . It is used for research purposes .
Molecular Structure Analysis
The InChI code for 5,7-Difluoroindoline is1S/C8H7F2N/c9-6-3-5-1-2-11-8(5)7(10)4-6/h3-4,11H,1-2H2 . This code provides a specific description of the molecule’s structure. Physical And Chemical Properties Analysis
5,7-Difluoroindoline is a liquid at room temperature . It has a molecular weight of 155.15 . The compound should be stored at a temperature of 4°C .Scientific Research Applications
Fluorinated Indoles in Drug Research
Fluorinated indole derivatives, such as 5,7-Difluoroindoline, are important subunits of many natural products and pharmacologically active compounds . They have been found to have several applications in drug research:
- HIV-1 Inhibitors : Some fluorinated indole derivatives are inhibitors of HIV-1 .
- CB2 Cannabinoid Receptor Ligands : These compounds are found in the central nervous system .
- Factor Xa Inhibitors : They are used in preventing thrombus .
- Hepatitis C Virus (HCV) RNA Replication Inhibitors : Some fluorinated azaindoles, for example, fluorinated pyrrolopyrimidines are inhibitors of HCV RNA replication .
- Y5 Antagonists : These are potential antiobesity agents .
Synthesis of Fluoroindoles
The synthesis of fluoroindoles, including 5,7-Difluoroindoline, involves the activation of a typically unreactive carbon–hydrogen bond by cleavage with a palladium catalyst . This process is known as “C–H activation”. The second key challenge of this work was to form a carbon–fluorine bond .
Dihydroxanthene-Hemicyanine Fused Scaffold
5,7-Difluoroindoline can be used in the synthesis of a 5′,6′,7′-trifluoro dihydroxanthene-hemicyanine fused scaffold . This process involves a 6′-regioselective nucleophilic aromatic substitution (SNAr) reaction with a wide range of nitrogen, sulfur, or selenium nucleophiles .
Fluorinated Molecules in Drug Research
The introduction of fluorine atoms into complex carboxylic acid molecules, such as 5,7-Difluoroindoline, can significantly simplify and accelerate the process of drug research . This method has extraordinary application potential in pharmaceutical research .
Safety and Hazards
5,7-Difluoroindoline is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . It can also cause eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
properties
IUPAC Name |
5,7-difluoro-2,3-dihydro-1H-indole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2N/c9-6-3-5-1-2-11-8(5)7(10)4-6/h3-4,11H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYAAWNDWZKKUIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C1C=C(C=C2F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Difluoroindoline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone](/img/structure/B2813686.png)
![3-methyl-2-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(pyridin-3-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)butanoic acid](/img/structure/B2813688.png)
![2-(2,5-dioxopyrrolidin-1-yl)-N-[4-[2-[[2-(2,5-dioxopyrrolidin-1-yl)acetyl]amino]-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]acetamide](/img/structure/B2813693.png)
![N-(2-(3,5-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide](/img/structure/B2813701.png)
